Cas no 1891-25-4 (2H-Furo[2,3-h]-1-benzopyran-2-one,8-(1-hydroxy-1-methylethyl)-)

• Product Name: 2H-Furo[2,3-h]-1-benzopyran-2-one,8-(1-hydroxy-1-methylethyl)-
• CAS No: 1891-25-4
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 177969
• PubChem ID: 160600
• Update Time: 2025-06-11

2H-Furo[2,3-h]-1-benzopyran-2-one,8-(1-hydroxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,8-(1-hydroxy-1-methylethyl)-
• oroselol
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)-
• 8-(2-hydroxypropan-2-yl)-2H-furo[2,3-h]chromen-2-one
• 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]-1-benzopyran-2-one
• CS-0645601
• 5'-(1-HYDROXY-1-METHYLETHYL)ANGELICIN
• 8-(2-hydroxypropan-2-yl)furo[2,3-h]chromen-2-one
• FS-8140
• AKOS030536206
• NCGC00385867-01!8-(2-hydroxypropan-2-yl)furo[2,3-h]chromen-2-one
• A815584
• 8-(1-HYDROXY-1-METHYLETHYL)-2H-FURO(2,3-H)-1-BENZOPYRAN-2-ONE
• 8-(2-hydroxypropan-2-yl)-2-furo[2,3-h][1]benzopyranone
• XO163797
• ZAL9QWX7F8
• 8-(2-oxidanylpropan-2-yl)furo[2,3-h]chromen-2-one
• HY-148937
• 5-BENZOFURANACRYLIC ACID, 4-HYDROXY-2-(1-HYDROXY-1-METHYLETHYL)-, .DELTA.-LACTONE
• 8-(2-Hydroxypropan-2-yl)-2H-furo[2,3-h][1]benzopyran-2-one
• 1891-25-4
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)-
• UNII-ZAL9QWX7F8
• DTXSID10940423
• 8-(2-hydroxypropan-2-yl)furo(2,3-h)chromen-2-one
• G89036
• 5-BENZOFURANACRYLIC ACID, 4-HYDROXY-2-(1-HYDROXY-1-METHYLETHYL)-, DELTA-LACTONE

• Inchi： 1S/C14H12O4/c1-14(2,16)11-7-9-10(17-11)5-3-8-4-6-12(15)18-13(8)9/h3-7,16H,1-2H3
• InChI Key： KDJVHSVOXOZBDR-UHFFFAOYSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2C=C1C(C)(C)O

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 59.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2H-Furo[2,3-h]-1-benzopyran-2-one,8-(1-hydroxy-1-methylethyl)-

Comprehensive Overview of 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- (CAS No. 1891-25-4)

2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- (CAS No. 1891-25-4) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]chromen-2-one, is a member of the chromenone family and is characterized by its fused ring system comprising a furan and a benzopyran moiety. The presence of the 8-(1-hydroxy-1-methylethyl) substituent adds to its chemical diversity and potential biological activities.

The chemical structure of 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- is notable for its intricate arrangement of functional groups. The furan ring, known for its aromatic properties and reactivity, is fused with a benzopyran ring, which is a common scaffold in natural products and synthetic compounds with diverse biological activities. The 8-(1-hydroxy-1-methylethyl) substituent introduces a hydroxyl group and a methyl group, both of which can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the potential applications of 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]chromen-2-one may have potential as a novel anti-inflammatory agent for the treatment of conditions such as arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Free radicals and oxidative stress are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Research has shown that 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- exhibits strong antioxidant properties, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for developing new therapeutic strategies to combat oxidative stress-related diseases.

In addition to its anti-inflammatory and antioxidant properties, 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]chromen-2-one has also been investigated for its potential anticancer effects. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- may have therapeutic potential in cancer treatment.

The synthesis of 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]chromen-2-one has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of a suitable furan derivative with a benzopyran precursor followed by functional group modifications to introduce the 8-(1-hydroxy-1-methylethyl) substituent. Advances in synthetic chemistry have enabled researchers to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(1-Hydroxy-1-methylethyl)-2H-furo[2,3-h]chromen-2-one in various disease models. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2H-Furo[2,3-h]-1-benzopyran-2-one, 8-(1-hydroxy-1-methylethyl)- (CAS No. 1891-25-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.